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Compound of Interest

Compound Name: 2-Chloro-4-nitropyridine

Cat. No.: B032982 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-4-nitropyridine in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure safe

handling, storage, and disposal of this chemical.

Hazard Identification and Classification: 2-Chloro-4-nitropyridine is classified as a hazardous

chemical. It can cause skin and serious eye irritation, and may cause respiratory irritation. It is

harmful if swallowed or in contact with skin.[1][2][3]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-Chloro-4-nitropyridine to prevent exposure. The

following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any damage before use.

Dispose of contaminated

gloves after use.

Eyes/Face

Safety glasses with side-

shields or tight-sealing safety

goggles

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be required for splash

hazards.[1][2]

Body Protective clothing

A lab coat or chemical-

resistant apron should be worn

to prevent skin contact.[2][4]

Respiratory Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust is generated.[1][2][5]

Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]

Avoid generating dust.[2][4]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1]
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Storage:

Store in a tightly closed container.[1][2]

Keep in a dry, cool, and well-ventilated place.[2][4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2][4]

Store locked up.[2]

Emergency Procedures
Immediate and appropriate response is critical in case of an emergency.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Get medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention if irritation persists.[1][2][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[1][2][6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention immediately.[1][2][6]

Spill

Evacuate the area. Wear appropriate PPE. For

solid spills, sweep up and shovel into a suitable

container for disposal. Avoid creating dust. For

liquid spills, absorb with an inert material and

place in a suitable container for disposal.[1][7]

Fire

Use water spray, carbon dioxide (CO2), dry

chemical, or alcohol-resistant foam to

extinguish. Wear self-contained breathing

apparatus (SCBA) and full protective gear.[2][4]

Disposal Plan
All waste containing 2-Chloro-4-nitropyridine must be treated as hazardous waste.
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Waste Type Disposal Procedure

Unused/Expired Chemical

Dispose of contents and container to an

approved waste disposal plant. Do not dispose

of down the drain.

Contaminated Solids (e.g., paper towels,

gloves)

Place in a sealed, labeled container for

hazardous waste disposal.

Contaminated Solutions

Collect in a labeled, sealed container for

hazardous waste disposal. Do not mix with other

incompatible waste streams.

Experimental Workflow
The following diagram outlines the standard workflow for handling 2-Chloro-4-nitropyridine in

a laboratory setting, from preparation to disposal.
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Handling Workflow for 2-Chloro-4-nitropyridine

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Post-Handling

Review SDS and Procedures

Don Appropriate PPE

Weigh Solid Chemical

Dissolve in Solvent

Perform Reaction/Experiment

Decontaminate Work Area

Segregate and Label Waste

Dispose of Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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